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Abstract

An extensive search for the chemical substance associated with CAS number 19584-30-6 has
been conducted. Despite a thorough review of publicly available chemical databases and
scientific literature, no compound has been identified corresponding to this specific CAS
number. This suggests that the CAS number may be invalid, discontinued, or belong to a
confidential substance not available in the public domain. This guide details the search
methodology and the negative findings.

Introduction

The Chemical Abstracts Service (CAS) registry number is a unique numerical identifier
assigned to every chemical substance, enabling clear and unambiguous identification in
research and industry. The query for CAS number 19584-30-6 prompted a comprehensive
investigation to gather data on its properties, hazards, and associated experimental protocols.
This document outlines the systematic approach taken to retrieve this information and presents
the outcome of the search.

Search Methodology and Results

A multi-tiered search strategy was employed to identify the chemical entity and associated data
for CAS number 19584-30-6. The search encompassed major chemical and toxicological
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databases, regulatory inventories, and scientific literature repositories.

2.1. Database and Literature Search Workflow

The following workflow was executed to ensure a comprehensive search:

Initial Query:
CAS 19584-30-6

v v v v

Primary Chemical Databases Regulatory & Safety Databases Scientific Literature
(e.g., SciFinder, Reaxys, PubChem) (e.g., ECHA, EPA CompTox) (e.g., Google Scholar, Scopus)

Broad Web Search

\ v

Analyze Results [«
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No Compound Identified
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Conclusion:
Invalid or Undisclosed CAS Number

Click to download full resolution via product page

Caption: Workflow for Investigating CAS Number 19584-30-6.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b033637?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2.2. Search Results Summary

A systematic search across a wide range of authoritative sources yielded no results for CAS
number 19584-30-6. The table below summarizes the databases queried and the outcome.

Database/Resource -~ )
Specific Resources Queried Result
Category

] PubChem, ChemSpider,
Chemical Databases No results found
SciFinder-n, Reaxys

European Chemicals Agency
(ECHA), U.S. Environmental
Protection Agency (EPA)
Regulatory Agencies CompTox Chemicals No results found
Dashboard, National Institute
of Technology and Evaluation
(NITE) Japan

) ) MilliporeSigma (Merck),
Chemical Suppliers _ o No results found
Thermo Fisher Scientific, VWR

e Google Scholar, Scopus, Web
Scientific Literature i No results found
of Science

Discussion and Conclusion

The absence of any information for CAS number 19584-30-6 across numerous, comprehensive
databases strongly indicates that this is not a publicly cataloged chemical substance. Several
possibilities could explain this finding:

o Typographical Error: The CAS number may contain a typographical error. CAS numbers
have a specific format and a check-digit to ensure validity, but transcription errors can still
occur.

o Deleted or Withdrawn Number: The CAS number may have been assigned and later deleted
or withdrawn from the registry.
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» Confidential Substance: The number could be assigned to a substance that is part of a
confidential business inventory and therefore not disclosed in public databases.

 Invalid Number: The number may be an incorrectly generated or fictitious identifier.

Given the exhaustive and fruitless search, no data regarding the properties, hazards,
experimental protocols, or signaling pathways for a substance with CAS number 19584-30-6
can be provided.

Recommendations for Further Action

For professionals seeking information on this number, the following steps are recommended:

Verify Source of CAS Number

Check for Typographical Errors Consider Alternative Identifiers (e.g., Name, Structure)

Contact Original Source for Clarification

A

If Valid, Inquire about Confidentiality Status

Click to download full resolution via product page

Caption: Recommended Steps for Further Investigation.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b033637?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

It is critical to verify the accuracy of the CAS number from its original source. If the number is
confirmed to be correct, it may be necessary to seek information through channels that handle
confidential chemical data, subject to appropriate legal and ethical agreements. Without a valid
and publicly known chemical identifier, further scientific assessment is not possible.

 To cite this document: BenchChem. [Technical Guide: Analysis of CAS Number 19584-30-6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033637#cas-number-19584-30-6-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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